Cas no 361481-63-2 (4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
• CAS No: 361481-63-2
• MF: C₂₄H₂₁N₃O₃S₂
• MW: 463.571842908859
• CID: 6294997
• PubChem ID: 4247859
• Update Time: 2025-07-01

4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
• SR-01000444645
• Oprea1_861054
• SR-01000444645-1
• EU-0006222
• F0715-0011
• 4-(N,N-diallylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide
• 361481-63-2
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide
• N-benzo[g][1,3]benzothiazol-2-yl-4-[bis(prop-2-enyl)sulfamoyl]benzamide
• AKOS024598100

• Inchi： 1S/C24H21N3O3S2/c1-3-15-27(16-4-2)32(29,30)19-12-9-18(10-13-19)23(28)26-24-25-21-14-11-17-7-5-6-8-20(17)22(21)31-24/h3-14H,1-2,15-16H2,(H,25,26,28)
• InChI Key： SHJFOCQYQJTSGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=CC=C4C=CC=CC4=C3S2)=O)=CC=1)(N(CC=C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 463.10243389g/mol
• Monoisotopic Mass: 463.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide

4-Bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide (CAS No. 361481-63-2)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide, identified by the CAS registry number 361481-63-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide moiety substituted with a sulfamoyl group and a naphthothiazole ring system. The presence of the propenyl groups further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The sulfamoyl group, a common feature in many bioactive molecules, is known to play a crucial role in modulating pharmacokinetic properties such as solubility and permeability. Additionally, the naphthothiazole ring system is recognized for its potential in binding to various biological targets, including enzymes and receptors. This makes 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed various strategies, including coupling reactions and cyclization techniques, to construct the naphthothiazole core and attach the sulfamoyl and benzamide groups. These methods have been optimized to improve efficiency and reduce costs, making large-scale production more feasible.

In terms of biological activity, 4-bis(prop-2-en-1-yl)sulfamoyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, recent experiments have demonstrated its ability to inhibit kinases associated with cancer cell proliferation. This suggests that the compound could be a lead molecule for developing novel anti-cancer therapies.

Moreover, the compound's structural flexibility allows for further modifications to enhance its bioavailability and efficacy. By altering the substituents on the naphthothiazole ring or modifying the sulfamoyl group, researchers can potentially create derivatives with improved pharmacokinetic profiles. Such modifications are currently being explored in academic and industrial settings.

In conclusion, 4-bis(prop-2-en-1-y)sulfamoyl-N-{naphtho[2,1-d][1,3]thiazol_ _y}benzamide (CAS No. 36148_ _) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a key player in the development of innovative therapeutic agents.